Cas no 95301-39-6 (Benzenepropanal, 3,4-bis(phenylmethoxy)-)

• Product Name: Benzenepropanal, 3,4-bis(phenylmethoxy)-
• CAS No: 95301-39-6
• MF: C₂₃H₂₂O₃
• MW: 346.418986797333
• CID: 832760
• PubChem ID: 20230523
• Update Time: 2025-04-19

Benzenepropanal, 3,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3,4-bis(phenylmethoxy)-
• 3,4-BIS(PHENYLMETHOXY)-BENZENEPROPANAL
• 3-[3,4-Bis(benzyloxy)phenyl]propanal
• Benzenepropanal,3,4-bis(phenylmethoxy)-
• SCHEMBL10826834
• WBOJMAWJICVSJL-UHFFFAOYSA-N
• 3-[3,4-bis(phenylmethoxy)phenyl]propanal
• 95301-39-6
• 3-(3,4-dibenzyloxyphenyl)propionaldehyde

• Inchi： 1S/C23H22O3/c24-15-7-12-19-13-14-22(25-17-20-8-3-1-4-9-20)23(16-19)26-18-21-10-5-2-6-11-21/h1-6,8-11,13-16H,7,12,17-18H2
• InChI Key： WBOJMAWJICVSJL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CCC=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.15689456g/mol
• Monoisotopic Mass: 346.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 496.4°C at 760 mmHg
• Flash Point: 246.3°C
• Refractive Index: 1.589